Cas no 1006328-54-6 (2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid)
![2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid structure](https://ossimg.kuujia.com/scimg/1006500/1006328-54-6x500.png)
1006328-54-6 structure
Product Name:2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid
CAS No:1006328-54-6
MF:C7H7F3N2O2
MW:208.137892007828
MDL:MFCD04969236
CID:1128255
PubChem ID:19616392
Update Time:2025-04-20
2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid
- AKOS B018786
- AKOS PAO-0961
- ART-CHEM-BB B018786
- 2-(3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
- 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid
- F2169-0928
- STK347007
- MFCD04969236
- EN300-92818
- 2-[3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
- CS-0264452
- AKOS000309172
- 2-(3-trifluoromethylpyrazol-1-yl)Propanoic acid
- 1006328-54-6
- BBL038050
- 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
-
- MDL： MFCD04969236
- Inchi： 1S/C7H7F3N2O2/c1-4(6(13)14)12-3-2-5(11-12)7(8,9)10/h2-4H,1H3,(H,13,14)
- InChI Key： ZCDVKVBJBHRXQO-UHFFFAOYSA-N
- SMILES： FC(C1C=CN(C(C(=O)O)C)N=1)(F)F
Computed Properties
- Exact Mass: 208.04596196g/mol
- Monoisotopic Mass: 208.04596196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 286.3±40.0 °C at 760 mmHg
- Flash Point: 126.9±27.3 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T791995-50mg |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]propanoic Acid |
1006328-54-6 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T791995-100mg |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]propanoic Acid |
1006328-54-6 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T791995-500mg |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]propanoic Acid |
1006328-54-6 | 500mg |
$ 365.00 | 2022-06-02 | ||
| Chemenu | CM313990-1g |
2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid |
1006328-54-6 | 95% | 1g |
$644 | 2021-08-18 | |
| Apollo Scientific | PC410380-1g |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1006328-54-6 | 1g |
£355.00 | 2025-02-21 | ||
| Chemenu | CM313990-1g |
2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid |
1006328-54-6 | 95% | 1g |
$110 | 2023-02-03 | |
| Chemenu | CM313990-5g |
2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid |
1006328-54-6 | 95% | 5g |
$392 | 2023-02-03 | |
| Fluorochem | 027914-250mg |
2-(3-Trifluoromethyl-pyrazol-1-yl)-propionic acid |
1006328-54-6 | 250mg |
￡182.00 | 2022-03-01 | ||
| Fluorochem | 027914-1g |
2-(3-Trifluoromethyl-pyrazol-1-yl)-propionic acid |
1006328-54-6 | 1g |
￡363.00 | 2022-03-01 | ||
| Fluorochem | 027914-5g |
2-(3-Trifluoromethyl-pyrazol-1-yl)-propionic acid |
1006328-54-6 | 5g |
￡963.00 | 2022-03-01 |
2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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